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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1265436 Get Quote

An In-depth Technical Guide to the Physical
Constants of 5-Bromo-2-chlorobenzotrifluoride
This guide provides a comprehensive overview of the key physical constants of 5-Bromo-2-
chlorobenzotrifluoride, a versatile chemical intermediate used in the synthesis of

pharmaceuticals, agrochemicals, and specialty chemicals.[1] The data presented is intended

for researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties
5-Bromo-2-chlorobenzotrifluoride, with the CAS number 445-01-2, is a compound with the

molecular formula C₇H₃BrClF₃.[1][2] At room temperature, it exists as a clear, pale yellow to

orange liquid.[1][3] Its unique trifluoromethyl group enhances its reactivity and stability, making

it a valuable building block in organic synthesis.[1]

Data Summary of Physical Constants
The following table summarizes the key physical constants for 5-Bromo-2-
chlorobenzotrifluoride as reported in various chemical data sources.
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Physical Constant Value Conditions

Melting Point -21 °C to -20.5 °C Not specified

Boiling Point 195 °C to 198 °C 740-760 Torr

76 °C to 81 °C 11 mmHg

Density 1.745 to 1.75 g/mL 20-25 °C

A detailed breakdown of the reported values is as follows:

Melting Point: Reported as -21 °C[1][3] and in the range of -21.9 to -20.5 °C.[2]

Boiling Point: The boiling point is cited as 195 °C at standard pressure[1] and between 197-

198 °C at 740 Torr.[2] Under reduced pressure, the boiling point is reported as 76-81 °C at

11 mmHg.[3][4]

Density: The density is consistently reported as 1.745 g/mL at 25 °C[3] and 1.75 g/mL, with a

specific gravity of 1.75 at 20 °C.[1]

Experimental Protocols
The provided search results from chemical suppliers and databases list the physical properties

of 5-Bromo-2-chlorobenzotrifluoride but do not detail the specific experimental

methodologies used for their determination. These values are typically sourced from scientific

literature. For detailed experimental protocols, consulting primary research articles or

comprehensive chemical reference works is recommended.

Logical Relationship of Physical Properties
The following diagram illustrates the hierarchical relationship of the physical properties

discussed.
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Physical Properties of 5-Bromo-2-chlorobenzotrifluoride

5-Bromo-2-chlorobenzotrifluoride

Physical Constants

Melting Point
-21 °C

Boiling Point
195-198 °C @ 740-760 Torr

Density
~1.75 g/mL @ 20-25 °C

Click to download full resolution via product page

Caption: Hierarchical view of the physical constants of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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